Cas no 1804173-73-6 (2-(Chloromethyl)-4-fluorophenylpropanal)

• Product Name: 2-(Chloromethyl)-4-fluorophenylpropanal
• CAS No: 1804173-73-6
• MF: C₁₀H₁₀ClFO
• MW: 200.637205600739
• CID: 4794409
• Update Time: 2025-07-02

2-(Chloromethyl)-4-fluorophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-fluorophenylpropanal

• Inchi： 1S/C10H10ClFO/c1-7(6-13)10-3-2-9(12)4-8(10)5-11/h2-4,6-7H,5H2,1H3
• InChI Key： ZLWORPDWYZXOGA-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=CC=1C(C=O)C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1

Additional information on 2-(Chloromethyl)-4-fluorophenylpropanal

Professional Introduction to 2-(Chloromethyl)-4-fluorophenylpropanal (CAS No. 1804173-73-6)

2-(Chloromethyl)-4-fluorophenylpropanal, a compound with the chemical identifier CAS No. 1804173-73-6, is a versatile intermediate in the field of organic synthesis and pharmaceutical development. This aldehyde derivative features a unique structural motif that has garnered significant interest due to its potential applications in the synthesis of bioactive molecules. The presence of both a chloromethyl group and a fluorophenyl moiety makes it a valuable building block for constructing more complex chemical entities.

The compound's structure, characterized by a propanal backbone with substituents at the 2- and 4-positions, offers distinct reactivity patterns that are exploited in various synthetic pathways. The chloromethyl group, for instance, is known for its ability to participate in nucleophilic addition reactions, while the fluorophenyl part introduces electronic and steric effects that can influence the overall properties of the resulting molecules. These features make 2-(Chloromethyl)-4-fluorophenylpropanal a compelling candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability compared to their non-fluorinated counterparts. The incorporation of a fluorophenyl group into drug candidates has been shown to modulate receptor binding affinity and pharmacokinetic profiles. This trend has spurred research into novel fluorinated intermediates like 2-(Chloromethyl)-4-fluorophenylpropanal, which could serve as key precursors in the development of next-generation therapeutics.

The utility of this compound extends beyond pharmaceutical applications. In materials science, for example, aldehydes with specific substituents are often employed in cross-coupling reactions and polymerization processes. The combination of a reactive aldehyde group with a sterically demanding fluorophenyl moiety could lead to the synthesis of novel polymers with tailored properties, such as enhanced thermal stability or biodegradability.

A particularly intriguing aspect of 2-(Chloromethyl)-4-fluorophenylpropanal is its potential role in the synthesis of bioactive molecules targeting neurological disorders. Recent studies have highlighted the importance of fluorine-containing compounds in modulating neurotransmitter receptors and ion channels. The structural features of this compound suggest that it could be used to develop ligands for GABA receptors or other targets involved in neuroprotection and cognition enhancement. Preliminary computational studies have indicated that the presence of the fluorophenyl group may enhance binding affinity through π-stacking interactions and electrostatic complementarity with target proteins.

The synthesis of 2-(Chloromethyl)-4-fluorophenylpropanal involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include the Friedel-Crafts alkylation of fluorobenzene followed by formylation at the desired position, followed by chlorination to introduce the reactive chloromethyl group. Advances in catalytic methods have enabled more efficient and selective transformations, reducing the need for harsh conditions and minimizing byproduct formation.

In conclusion, 2-(Chloromethyl)-4-fluorophenylpropanal (CAS No. 1804173-73-6) represents a promising intermediate with broad applications in pharmaceuticals and materials science. Its unique structural features, combining a reactive aldehyde group with a sterically influenced aromatic system, make it an attractive candidate for further investigation. As research continues to uncover new synthetic methodologies and biological targets, this compound is poised to play an increasingly important role in the development of innovative chemical solutions.